![molecular formula C18H28N2 B5205799 1-propyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-piperidinamine](/img/structure/B5205799.png)
1-propyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-piperidinamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-propyl-N-(1,2,3,4-tetrahydro-1-naphthalenyl)-4-piperidinamine is a synthetic compound that has been extensively studied in scientific research. It is commonly referred to as U-47700 and belongs to the class of synthetic opioids. U-47700 has been used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential therapeutic applications.
Mechanism of Action
U-47700 acts as an agonist at the mu-opioid receptor, which is responsible for mediating the analgesic effects of opioids. It also acts as an agonist at the kappa-opioid receptor, which is responsible for mediating the dysphoric effects of opioids. U-47700 has been shown to have a higher affinity for the mu-opioid receptor than morphine, which may contribute to its potent analgesic effects.
Biochemical and Physiological Effects:
U-47700 has been shown to produce a range of biochemical and physiological effects. It has potent analgesic effects and may be effective in treating pain. U-47700 has also been shown to produce sedation, respiratory depression, and euphoria. Additionally, U-47700 has been shown to produce a range of cardiovascular effects, including bradycardia, hypotension, and tachycardia.
Advantages and Limitations for Lab Experiments
U-47700 has several advantages and limitations for laboratory experiments. One advantage is that it has a potent analgesic effect, which makes it useful for studying pain pathways. Another advantage is that it has a high affinity for the mu-opioid receptor, which makes it useful for studying opioid receptor function. However, U-47700 also has several limitations, including its potential toxicity and the fact that it is a synthetic compound that may not accurately reflect the effects of natural opioids.
Future Directions
There are several future directions for research on U-47700. One direction is to study its potential therapeutic applications in treating pain and opioid addiction. Another direction is to study its mechanism of action in more detail, including its effects on other opioid receptors and neurotransmitter systems. Additionally, future research could focus on developing safer and more effective synthetic opioids based on the structure of U-47700.
Conclusion:
In conclusion, U-47700 is a synthetic compound that has been extensively studied in scientific research. It has potent analgesic effects and may be effective in treating pain. U-47700 has also been studied for its potential use in the treatment of opioid addiction. Additionally, U-47700 has been used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential toxicity. Future research could focus on developing safer and more effective synthetic opioids based on the structure of U-47700.
Synthesis Methods
U-47700 can be synthesized using a variety of methods, including the reaction of 1,2,3,4-tetrahydro-1-naphthalenylamine with 4-chlorobutyryl chloride followed by the reaction with piperidine. Another method involves the reaction of 1,2,3,4-tetrahydro-1-naphthalenylamine with 4-piperidone followed by the reaction with propyl bromide. Both methods yield U-47700 as a white crystalline powder.
Scientific Research Applications
U-47700 has been used in scientific research to study its potential therapeutic applications. It has been shown to have analgesic properties and may be effective in treating pain. U-47700 has also been studied for its potential use in the treatment of opioid addiction. Additionally, U-47700 has been used in laboratory experiments to study its mechanism of action, biochemical and physiological effects, and potential toxicity.
properties
IUPAC Name |
1-propyl-N-(1,2,3,4-tetrahydronaphthalen-1-yl)piperidin-4-amine |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H28N2/c1-2-12-20-13-10-16(11-14-20)19-18-9-5-7-15-6-3-4-8-17(15)18/h3-4,6,8,16,18-19H,2,5,7,9-14H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SCPUJCPRKAHUIL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCN1CCC(CC1)NC2CCCC3=CC=CC=C23 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H28N2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
272.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.